Cas no 871332-81-9 ((3-Nitro-5-(pyrrolidine-1-carbonyl)phenyl)boronic acid)

• Product Name: (3-Nitro-5-(pyrrolidine-1-carbonyl)phenyl)boronic acid
• CAS No: 871332-81-9
• MF: C₁₁H₁₃BN₂O₅
• MW: 264.042322874069
• MDL: MFCD07783873
• CID: 719561
• PubChem ID: 44119842
• Update Time: 2025-04-19

(3-Nitro-5-(pyrrolidine-1-carbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Nitro-5-(pyrrolidine-1-carbonyl)phenyl)boronic acid
• 3-Nitro-5-(1-pyrrolidinylcarbonyl)benzeneboronic acid
• (3-Nitro-5-(pyrrolidine-1-carbonyl)-phenyl)boronic acid
• [3-nitro-5-(pyrrolidine-1-carbonyl)phenyl]boronic acid
• 3-Nitro-5-(pyrrolidine-1-carbonyl)phenylboronic acid
• Boronicacid, B-[3-nitro-5-(1-pyrrolidinylcarbonyl)phenyl]-
• MFCD07783873
• DTXSID50657442
• (3-Nitro-5-(pyrrolidine-1-carbonyl)phenyl)boronicacid
• CS-0174525
• Boronicacid,b-[3-nitro-5-(1-pyrrolidinylcarbonyl)phenyl]-
• AKOS015833397
• BS-25850
• 871332-81-9
• F75809
• WJB33281
• 3-Nitro-5-(pyrrolidin-1-ylcarbonyl)benzeneboronic acid

• MDL： MFCD07783873
• Inchi： 1S/C11H13BN2O5/c15-11(13-3-1-2-4-13)8-5-9(12(16)17)7-10(6-8)14(18)19/h5-7,16-17H,1-4H2
• InChI Key： DAQRBZSNRHKVIM-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(B(O)O)C=1)[N+](=O)[O-])N1CCCC1

Computed Properties

• Exact Mass: 264.09200
• Monoisotopic Mass: 264.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: 181-183
• Boiling Point: 535.0±60.0 °C at 760 mmHg
• Flash Point: 277.4±32.9 °C
• Refractive Index: 1.612
• PSA: 106.59000
• LogP: -0.02830
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(3-Nitro-5-(pyrrolidine-1-carbonyl)phenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes